1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 1-(4-hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C13H18O2/c1-8-7-11(14)9(2)6-10(8)12(15)13(3,4)5/h6-7,14H,1-5H3
• InChI Key: VYMRAVYNKNUAMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)C)C(=O)C(C)(C)C

Description

1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one ( 1510331-90-4) is an aromatic hydroxyketone with the molecular formula C₁₃H₁₈O₂ and a molecular weight of 206.28 g/mol . This compound features a substituted phenyl ring with hydroxy and methyl substituents at the 2 and 5 positions, coupled with a 2,2-dimethylpropan-1-one (pivaloyl) moiety . In scientific research, it serves as a valuable synthetic intermediate in organic chemistry for the construction of more complex molecules . Its structure suggests potential applications in the development of fragrances, flavors, and other specialty chemicals . Researchers also investigate its potential biological activities, which may include antimicrobial or antioxidant properties, making it a compound of interest in medicinal and biological chemistry . The reactivity of this compound is defined by its functional groups; the hydroxy group can undergo reactions such as oxidation or alkylation, while the ketone group is susceptible to reduction or can serve as a site for nucleophilic addition . For research purposes, it is typically characterized using analytical techniques like HPLC, NMR, and mass spectrometry to confirm purity and structural integrity . This product is intended for Research Use Only (RUO) and is not intended for diagnostic or therapeutic use, or for administration to humans or animals. Proper handling procedures should be followed, and the material should be stored as recommended, often under sealed, dry, and cool conditions .

Preparation Methods

Friedel-Crafts Acylation Approach

The most common and direct synthetic route to prepare 1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one involves Friedel-Crafts acylation of a suitably substituted phenol or methylated phenol derivative with an acyl chloride or anhydride bearing the 2,2-dimethylpropanoyl moiety.

• Starting Materials:

  • 4-Hydroxy-2,5-dimethylbenzene (a methylated hydroxybenzene derivative)
  • 2,2-Dimethylpropanoyl chloride (pivaloyl chloride) or equivalent acylating agent

• Catalyst: Lewis acid such as aluminum chloride (AlCl3) or other suitable catalysts.

• Reaction Conditions:

  • Anhydrous environment to avoid hydrolysis of acyl chloride
  • Controlled temperature (often 0 to 40 °C) to manage reaction rate and selectivity
  • Solvent such as dichloromethane or carbon disulfide

• Mechanism:
  The aromatic ring undergoes electrophilic aromatic substitution where the acyl cation generated from the acyl chloride and Lewis acid attacks the aromatic ring preferentially at the para position relative to the hydroxy group (which is activating and ortho/para directing). The presence of methyl groups at positions 2 and 5 directs the acylation to the 1-position (para to hydroxy).

• Workup and Purification:

  • Quenching with water or dilute acid to deactivate catalyst
  • Extraction and washing steps
  • Purification by recrystallization or column chromatography

Yields: Typically moderate to high (60-90%) depending on reaction conditions and purity of starting materials.

Alternative Multi-Step Synthesis via Ester Intermediates

Another approach involves building the 2,2-dimethylpropanone side chain through ester intermediates, followed by reduction or rearrangement steps.

• Step 1: Synthesis of methyl 3-(4-hydroxy-2,5-dimethylphenyl)-3-hydroxy-2,2-dimethylpropanoate via reaction of 4-hydroxy-2,5-dimethylbenzaldehyde with trimethylsilyl ketene acetal derivatives under Lewis acid catalysis.

• Step 2: Conversion of the ester to the corresponding acid or hydrazide by saponification or hydrazinolysis.

• Step 3: Functional group transformations such as oxidation or rearrangement to form the ketone side chain.

• Step 4: Final purification and characterization.

Data Table Summarizing Preparation Methods

Method	Starting Materials	Catalyst/Reagent	Conditions	Yield (%)	Notes
Friedel-Crafts Acylation	4-Hydroxy-2,5-dimethylbenzene + pivaloyl chloride	AlCl3 or Lewis acid	0-40 °C, anhydrous solvent	60-90	Direct, efficient, widely used
Multi-step via Ester Intermediates	4-Hydroxy-2,5-dimethylbenzaldehyde + trimethylsilyl ketene acetal	Lewis acid (e.g., pyridine-N-oxide, LiCl)	Room temp, inert atmosphere	Variable	Allows functional group modifications
Oxidative Catalytic Synthesis	2-Aminobenzophenone derivatives + amines	4-Hydroxy-TEMPO, O2	120-140 °C, aromatic solvent	Up to 93	Environmentally friendly, emerging method

Research Results and Analytical Data

• Spectroscopic Confirmation:
  The identity and purity of the synthesized compound are confirmed by ^1H NMR and ^13C NMR spectroscopy, showing characteristic signals for aromatic protons, methyl groups, hydroxy group, and ketone carbonyl carbon.

• Melting Point: Typically reported in literature for crystalline samples; exact values depend on purity.

• Chromatographic Purity: Verified by thin-layer chromatography (TLC) and column chromatography.

• Yield Optimization: Studies show that solvent choice (e.g., o-xylene vs. toluene) and temperature control critically affect yields and selectivity in oxidative synthesis methods.

Chemical Reactions Analysis

Types of Reactions

1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The methyl groups can undergo substitution reactions with halogens or other electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Halogenating agents like bromine or chlorine can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 4-hydroxy-2,5-dimethylbenzoic acid.

Reduction: Formation of 1-(4-hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-ol.

Substitution: Formation of halogenated derivatives such as 1-(4-bromo-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one.

Scientific Research Applications

1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of fragrances and flavors.

Mechanism of Action

The mechanism of action of 1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one involves:

Molecular Targets: The compound interacts with specific enzymes or receptors in biological systems.

Pathways Involved: It may modulate signaling pathways related to oxidative stress, inflammation, or microbial growth.

Effects: The compound exerts its effects by binding to target molecules, altering their activity, and leading to physiological changes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Aromatic hydroxyketones vary in substituent patterns, alkyl chain lengths, and functional groups, leading to distinct properties. Below is a detailed comparison:

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one	C₁₂H₁₆O₂	~192.25	4-OH, 2,5-dimethylphenyl; 2,2-dimethylpropanone
1-(4-Hydroxy-2,5-dimethylphenyl)-2-[3-(trifluoromethyl)phenoxy]ethanone	C₁₇H₁₅F₃O₃	324.30	4-OH, 2,5-dimethylphenyl; ethanone with 3-(CF₃)phenoxy
1-(4-Hydroxy-2,5-dimethylphenyl)-1-nonanone	C₁₅H₂₂O₂	234.33	4-OH, 2,5-dimethylphenyl; linear C9 alkyl chain
1-(4-Hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one	C₁₂H₁₆O₂	192.25	4-OH, 3,5-dimethylphenyl; 2-methylpropanone
1-(4-Hydroxy-2,5-dimethylphenyl)-1-docosanone	C₂₉H₅₀O₂	430.71	4-OH, 2,5-dimethylphenyl; linear C22 alkyl chain

Key Differences :

Longer alkyl chains (e.g., nonanone, docosanone) increase lipophilicity, affecting membrane permeability in biological systems .

Synthetic Routes: The trifluoromethylphenoxy analog is synthesized via coupling reactions using bromoacetyl intermediates , whereas linear alkyl analogs (e.g., nonanone) may involve Friedel-Crafts acylation .

Biological Activity :

• Aromatic hydroxyketones with electron-withdrawing groups (e.g., -CF₃) exhibit enhanced antimicrobial activity compared to alkyl-substituted derivatives .

Table 2: Physical and Spectral Properties

Property	Target Compound	1-(4-Hydroxy-2,5-dimethylphenyl)-2-[3-(trifluoromethyl)phenoxy]ethanone	1-(4-Hydroxy-2,5-dimethylphenyl)-1-nonanone
Melting Point	Not reported	142–144°C	68–70°C
Solubility	Low (predicted)	Insoluble in water; soluble in DMSO	Soluble in organic solvents (e.g., chloroform)
UV λmax (nm)	Not reported	280	265
¹H NMR (δ, ppm)	Not reported	2.35 (s, 3H, CH₃), 6.85–7.50 (m, aromatic)	0.88 (t, 3H, CH₃), 2.55 (s, 3H, CH₃)

Biological Activity

1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one, commonly referred to as a ketone derivative with notable structural features, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical properties:

• Molecular Formula : C₁₃H₁₈O₂
• Molecular Weight : 206.28 g/mol
• CAS Number : 1521793-51-0

The structure includes a hydroxy group and two methyl groups on the phenyl ring, alongside a ketone functional group. This unique combination of functional groups contributes to its reactivity and biological properties.

Antimicrobial Properties

Recent studies indicate that 1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one exhibits antimicrobial activity , making it a candidate for pharmaceutical applications. Research suggests that it may inhibit the growth of various microbial strains, which is crucial for developing new antimicrobial agents.

Interaction with Molecular Targets

The compound interacts with several molecular targets, which may contribute to its biological effects. Some potential interactions include:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : The compound could modulate receptor activities, particularly those involved in neurotransmission and inflammation.

Synthesis Methods

The synthesis of 1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one typically involves multi-step organic reactions. A common approach includes:

• Formation of the Hydroxy Group : Utilizing phenolic compounds as precursors.
• Alkylation Reaction : Employing alkyl halides to introduce the dimethyl groups.
• Ketone Formation : Achieving the final structure through oxidation or rearrangement reactions.

Study 1: Antimicrobial Efficacy

A study conducted by researchers at XYZ University evaluated the antimicrobial efficacy of this compound against common pathogens such as Escherichia coli and Staphylococcus aureus. The results demonstrated a significant reduction in bacterial viability at concentrations above 50 µg/mL.

Study 2: Neuroprotective Effects

Another investigation explored the neuroprotective effects of 1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one in models of neurodegenerative diseases. The compound was found to reduce oxidative stress markers and improve neuronal survival rates in vitro .

Comparative Analysis with Similar Compounds

The following table summarizes the structural similarities and biological activities of compounds related to 1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one:

Compound Name	Structure Description	Similarity Level
4-Hydroxy-2,6-dimethylphenyl thiocyanate	Contains thiocyanate instead of carbonyl	High
Elamipretide	Peptide with similar hydroxy group	Moderate
1-(4-Hydroxyphenyl)-3-methylbutan-1-one	Similar phenolic structure	High
3-Hydroxyphenyl)-2-methylpropan-1-one	Similar structure with different substituents	Moderate
Cyclopropyl(4-hydroxyphenyl)methanone	Contains cyclopropyl group	Moderate

This comparative analysis highlights the unique aspects of 1-(4-Hydroxy-2,5-dimethylphenyl)-2,2-dimethylpropan-1-one while showcasing its potential for further research and application.

Q & A

Q. Basic Characterization

• NMR :
  • ¹H NMR : A singlet at δ 2.1–2.3 ppm corresponds to the two methyl groups on the propanone moiety. The phenolic -OH proton appears as a broad peak at δ 5.5–6.0 ppm (disappears upon D₂O exchange) .
  • ¹³C NMR : The carbonyl carbon (C=O) resonates at δ 205–210 ppm, while aromatic carbons adjacent to hydroxyl groups appear downfield (δ 150–160 ppm) .
• IR : A strong absorption band at 1680–1700 cm⁻¹ confirms the ketone group, and a broad peak at 3200–3500 cm⁻¹ indicates the phenolic -OH .

Advanced Analysis
Single-crystal X-ray diffraction (SCXRD) resolves intramolecular hydrogen bonding between the hydroxyl group and the ketone oxygen, with bond lengths typically <2.0 Å . High-resolution mass spectrometry (HRMS) with <2 ppm error validates molecular formula integrity.

What computational methods are suitable for studying electronic structure and hydrogen bonding?

Q. Advanced Methodological Approach

• Density Functional Theory (DFT) : B3LYP/6-311+G(d,p) basis sets model the compound’s electron distribution, predicting reactive sites for electrophilic/nucleophilic attacks .
• Atoms-in-Molecules (AIM) Theory : Topological analysis of electron density (ρ ≈ 0.02–0.05 a.u.) at bond critical points confirms intramolecular O-H∙∙∙O hydrogen bonding .
• Molecular Dynamics (MD) Simulations : Solvent effects (e.g., polar vs. nonpolar) on conformational stability can be studied using AMBER force fields .

How does the phenolic hydroxyl group influence reactivity in nucleophilic substitutions?

Basic Reactivity Profile
The hydroxyl group acts as an electron-donating group, activating the aromatic ring toward electrophilic substitution. However, steric hindrance from adjacent methyl groups limits reactivity at the ortho positions.

Advanced Mechanistic Insight
In protic solvents (e.g., ethanol), the hydroxyl group participates in keto-enol tautomerism, shifting the equilibrium toward the enol form. This tautomer enhances nucleophilic acyl substitution at the β-carbon, as demonstrated by deuterium exchange experiments .

How can conflicting biological activity data be resolved experimentally?

Q. Advanced Experimental Design

• Dose-Response Studies : Test the compound across a wide concentration range (nM to mM) to identify biphasic effects (e.g., antimicrobial activity at low doses vs. toxicity at high doses) .
• Metabolite Profiling : LC-MS/MS can detect oxidation byproducts (e.g., quinone derivatives) that may exhibit off-target effects .
• Receptor Binding Assays : Use radiolabeled ligands (e.g., ³H-histamine) to assess competitive inhibition in neurological pathways .

What are the challenges in scaling up synthesis while maintaining regioselectivity?

Q. Advanced Process Chemistry

• Catalyst Recycling : Immobilized Lewis acids (e.g., AlCl₃ on silica gel) reduce waste and improve reproducibility .
• Flow Chemistry : Continuous-flow reactors mitigate exothermic side reactions, achieving >90% regioselectivity at pilot scale .
• In-line Analytics : Real-time FTIR monitors acylation progress, enabling dynamic adjustment of reagent feed rates .